Cas no 852062-17-0 (3-Fluoro-5-(trifluoromethyl)pyridin-2-amine)

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of both fluorine and trifluoromethyl groups enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. The compound’s high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions and heterocyclic functionalization. Its compatibility with modern synthetic methodologies, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, underscores its versatility in medicinal chemistry applications. This compound is particularly useful for developing novel therapeutics and crop protection agents.
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine structure
852062-17-0 structure
Product Name:3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
CAS No:852062-17-0
MF:C6H4F4N2
MW:180.102974891663
MDL:MFCD10699117
CID:68998
PubChem ID:25067349
Update Time:2025-10-19

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-fluoro-5-trifluoromethylpyridine
    • 2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
    • 3-fluoro-5-(trifluoromethyl)pyridin-2-amine
    • 3-fluoro-5-trifluoromethylpyridin-2-amine
    • HAVVQRHBCUBQGG-UHFFFAOYSA-N
    • SBB089626
    • BBL104110
    • PC5457
    • STL557925
    • FCH920276
    • VP11226
    • AB62559
    • AX8168819
    • 3-fluoro-5-(trifluoromethyl)-2-pyridylamine
    • Y4250
    • 062A170
    • 3-Fluoro-5-(trifluoromethyl)-2-pyridinamine (ACI)
    • MFCD10699117
    • J-512518
    • DB-076279
    • AKOS005063716
    • DTXSID30648636
    • CS-W017227
    • PS-6704
    • H11427
    • 852062-17-0
    • SCHEMBL119201
    • 3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
    • MDL： MFCD10699117
    • Inchi： 1S/C6H4F4N2/c7-4-1-3(6(8,9)10)2-12-5(4)11/h1-2H,(H2,11,12)
    • InChI Key： HAVVQRHBCUBQGG-UHFFFAOYSA-N
    • SMILES： FC1C(N)=NC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 180.03100
  • Monoisotopic Mass: 180.03106078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.5

Experimental Properties

  • Melting Point: 64-68℃
  • PSA: 38.91000
  • LogP: 2.40290

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：6.1

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-KN699-200mg
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
 852062-17-0 97%
200mg
 ￥110.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-KN699-1g
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
 852062-17-0 97%
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TRC
A578630-100mg
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
 852062-17-0
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 $ 50.00 2022-06-08
TRC
A578630-500mg
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
 852062-17-0
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 $ 115.00 2022-06-08
TRC
A578630-1g
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
 852062-17-0
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 $ 185.00 2022-06-08
Chemenu
CM175505-10g
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
 852062-17-0 95%
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 $297 2021-08-05
abcr
AB264428-250 mg
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; .
 852062-17-0 97%
250MG
 €73.10 2022-06-11
abcr
AB264428-1 g
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; .
 852062-17-0 97%
1g
 €89.20 2022-06-11
abcr
AB264428-5 g
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; .
 852062-17-0 97%
5g
 €159.30 2022-06-11
abcr
AB264428-25 g
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; .
 852062-17-0 97%
25g
 €448.40 2022-06-11

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Production Method

3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Related Literature

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